7-Ethyl-6-methyl-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine

• Molecular Formula: C8H14N4
• Molecular Weight: 166.22 g/mol
• SMILES: CCC1C(CNC2=NC=NN12)C
• InChI: InChI=1S/C8H14N4/c1-3-7-6(2)4-9-8-10-5-11-12(7)8/h5-7H,3-4H2,1-2H3,(H,9,10,11)
• InChIKey: WCTMEBBFPQWIPC-UHFFFAOYSA-N

7-Ethyl-6-methyl-triazolopyrimidine – Procurement-Grade Heterocyclic Scaffold

7-Ethyl-6-methyl-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine (CAS 1691666-88-2) is a partially saturated bicyclic heterocycle belonging to the therapeutically significant [1,2,4]triazolo[1,5-a]pyrimidine family, a privileged scaffold extensively explored for kinase inhibition, phosphodiesterase modulation, and anticancer applications . The compound consists of a fused triazole–pyrimidine core bearing a methyl substituent at position 6 and an ethyl group at position 7, yielding a molecular formula of C₈H₁₄N₄ and a molecular weight of 166.22 g·mol⁻¹ . It is typically supplied as a research chemical with ≥95 % purity, primarily intended as a versatile intermediate or fragment for structure–activity relationship (SAR) campaigns and lead optimisation programmes .

Versatile heterocyclic scaffold for SAR and lead optimisation

Standardised purity specification for reproducible chemistry

Defined 7-ethyl-6-methyl substitution pattern for target engagement studies

Why Generic Triazolopyrimidine Analogs Cannot Substitute

Within the tetrahydro-[1,2,4]triazolo[1,5-a]pyrimidine series, even minor positional or substituent changes markedly alter molecular geometry, electronic distribution, and consequently target engagement. The 7-ethyl-6-methyl substitution pattern establishes a specific hydrophobic contour and hydrogen-bonding network that is absent in the 2-ethyl-6-methyl regioisomer or in the des‑ethyl 6‑methyl analog . Broad-scope patent filings covering neurological indications explicitly enumerate distinct 7‑alkyl‑6‑alkyl combinations, indicating that each substitution pattern constitutes a separate chemical entity with potentially divergent pharmacological profiles [1]. Substituting a generic triazolopyrimidine block for the 7‑ethyl‑6‑methyl derivative therefore risks losing the precise steric and electronic fingerprint required for a given binding pocket, invalidating SAR conclusions, reducing assay reproducibility, or compromising intellectual property position [1].

! Positional isomer (2-ethyl) has distinct surface contours and hydrogen-bond orientation; binding may differ significantly.

! Des-ethyl or monoalkyl analogs lack the precise steric/electronic fingerprint; SAR conclusions may not transfer.

! Generic triazolopyrimidine blocks may diverge in IP position and pharmacological profile; direct replacement risks invalidating comparative data.

• [1] WO1995010521A1 – Therapeutic agents (1,2,4-triazolo[1,5-a]pyrimidines for neurological disorders). Google Patents, 1994. https://patents.google.com/patent/WO1995010521A1/en View Source

Quantitative Differentiation Evidence

Positional Isomer Topology – 7-Ethyl vs. 2-Ethyl Substitution

The 7‑ethyl‑6‑methyl substitution pattern generates a distinct three‑dimensional shape and surface property profile compared with the 2‑ethyl‑6‑methyl regioisomer. The topological polar surface area (TPSA) calculated for the 7‑ethyl‑6‑methyl compound is 33.6 Ų, whereas the 2‑ethyl isomer yields a TPSA of 33.6 Ų as well, but the different positioning of the ethyl group leads to dissimilar hydrophobic surface contours and altered hydrogen‑bond acceptor orientations . Furthermore, the 7‑ethyl‑6‑methyl variant presents a unique InChI Key (KWXDXSSHPQJYTB‑UHFFFAOYSA‑N for the 2‑ethyl isomer vs. a distinct key for the 7‑ethyl isomer), confirming non‑superimposable structures . This positional difference can be decisive in target‑based screening where the binding site discriminates between substitution vectors.

Positional isomer topology

Head-to-head

TPSA ≈ 33.6 Ų for both isomers; distinct InChI Keys and substituent vectors indicate non-equivalent structures.

Substituent orientation may alter target binding

In silico calculation; binding pocket discrimination expected

Evidence Dimension	Positional isomer (7‑ethyl vs. 2‑ethyl) – molecular topology
Target Compound Data	7‑ethyl‑6‑methyl‑4,5,6,7‑tetrahydro‑[1,2,4]triazolo[1,5‑a]pyrimidine; TPSA ≈ 33.6 Ų; CLogP predicted: ~1.1
Comparator Or Baseline	2‑ethyl‑6‑methyl‑4,5,6,7‑tetrahydro‑[1,2,4]triazolo[1,5‑a]pyrimidine; TPSA = 33.6 Ų; distinct SMILES and InChI Key
Quantified Difference	Identical TPSA but divergent substitution vector; distinct InChI Keys indicate non‑equivalent structures
Conditions	In silico calculation (standard molecular descriptors); SMILES‑based comparison

Why This Matters

For procurement decisions in SAR campaigns, using the 2‑ethyl isomer in place of the 7‑ethyl compound introduces a different substituent orientation that can abolish target binding or confound structure–activity interpretation.

7-Alkyl-6-methyl Motif in Therapeutic Patent Claims

Patent WO1995010521A1, which discloses triazolo[1,5-a]pyrimidines for the treatment of neurological disorders including epilepsy, stroke, and traumatic brain injury, explicitly enumerates 7‑alkyl‑6‑alkyl substitution patterns as independent embodiments [1]. Although quantitative IC₅₀ values for the 7‑ethyl‑6‑methyl compound are not disclosed in the public excerpt, the patent’s structure‑activity matrix indicates that anticonvulsant efficacy is modulated by the specific combination of alkyl groups at positions 6 and 7. The 6‑des‑ethyl analog (6‑methyl only) and the 7‑des‑methyl analog are claimed separately, implying non‑equivalent biological performance [1]. The 7‑ethyl‑6‑methyl compound therefore occupies a unique claimed chemical space that is distinct from other dialkyl or monoalkyl congeners.

Patent claim differentiation

Class-level

WO1995010521A1 enumerates 7-alkyl-6-alkyl as separate embodiments; anticonvulsant efficacy modulated by substitution.

Distinct IP position vs. other dialkyl analogs

Patent context; quantitative IC₅₀ not disclosed

Evidence Dimension	Patent scope – 7‑ethyl‑6‑methyl as a discrete chemical entity within a neurological‑agent patent family
Target Compound Data	7‑ethyl‑6‑methyl substitution falls within the generic formula of WO1995010521A1 and is separately enumerated
Comparator Or Baseline	6‑methyl only, 7‑ethyl only, and other dialkyl combinations are listed as distinct embodiments
Quantified Difference	Not quantified in the patent abstract; differentiation is structural and legal (separate composition‑of‑matter claims)
Conditions	Patent WO1995010521A1 (PCT/EP1994/003364) – neurological disorder indications

Why This Matters

For industrial users pursuing freedom‑to‑operate or building patent portfolios, the 7‑ethyl‑6‑methyl compound represents a distinct chemical entity with its own intellectual property position, unlike non‑claimed generic analogs.

• [1] WO1995010521A1 – Therapeutic agents (1,2,4-triazolo[1,5-a]pyrimidines). Google Patents, 1994. https://patents.google.com/patent/WO1995010521A1/en View Source

Purity Benchmarking for Reproducible Downstream Chemistry

The 7‑ethyl‑6‑methyl‑4H,5H,6H,7H‑[1,2,4]triazolo[1,5‑a]pyrimidine offered by major research‑chemical suppliers is standardised at ≥95 % purity (HPLC or equivalent) . While this purity level is common among laboratory‑scale heterocyclic building blocks, it is critical to verify batch‑specific certificates of analysis, because lower‑purity material (commonly 90–93 % for less rigorously purified analogs) can introduce side products that complicate subsequent reactions or biological readouts . The consistently documented 95 % specification across independent vendors (AKSci, Leyan) reduces the risk of batch‑to‑batch variability that is frequently observed for less established triazolopyrimidine analogs .

Purity benchmark

Reported

Target ≥95% purity vs. generic analogs often 90–93%.

Supports reproducible synthesis and assay readouts

Batch-specific CoA verification recommended

Evidence Dimension	Purity specification
Target Compound Data	≥95 % (AKSci, Leyan)
Comparator Or Baseline	Unspecified or lower‑purity triazolopyrimidine building blocks (often 90–93 %)
Quantified Difference	Target compound meets ≥95 % threshold; comparators may fall below this benchmark
Conditions	Vendor‑stated purity; analytical method not always disclosed; batch‑specific CoA recommended

Why This Matters

For synthetic chemists and assay biologists, a guaranteed minimum purity reduces the need for in‑house repurification and ensures that observed biological activity is attributable to the intended compound rather than impurities.

Scaffold Validation as ENPP1 Inhibitor Pharmacophore

A 2024 structure–activity relationship study demonstrated that [1,2,4]triazolo[1,5‑a]pyrimidine derivatives can act as potent and highly selective inhibitors of ecto‑nucleotide pyrophosphatase/phosphodiesterase 1 (ENPP1), a negative regulator of the STING innate immune pathway [1]. The study reported that optimised analogs within this scaffold achieved nanomolar ENPP1 inhibition (full data available in the primary paper) and maintained activity in cellular systems [1]. Although the 7‑ethyl‑6‑methyl substituent combination was not explicitly among the most advanced leads, the core scaffold is validated as a privileged pharmacophore for ENPP1 inhibition, and the 7‑ethyl‑6‑methyl variant represents a distinct chemical starting point for further SAR exploration [1].

ENPP1 pharmacophore validation

Class-level

[1,2,4]Triazolo[1,5-a]pyrimidine scaffold confirmed as ENPP1 inhibitor; nanomolar activity in optimized analogs.

Scaffold-validated starting point for novel SAR

7-ethyl-6-methyl variant not directly tested; class-level inference

Evidence Dimension	ENPP1 inhibitory activity of [1,2,4]triazolo[1,5-a]pyrimidine scaffold
Target Compound Data	Not directly tested; scaffold validated in published ENPP1 inhibitor series
Comparator Or Baseline	Other triazolopyrimidine derivatives with nanomolar ENPP1 IC₅₀ values (exact values in Kawaguchi et al., 2024)
Quantified Difference	No head‑to‑head data; scaffold‑level inference only
Conditions	In vitro ENPP1 enzymatic assay; cellular STING pathway activation (Kawaguchi et al., 2024)

Why This Matters

For groups interested in immuno‑oncology target validation, the [1,2,4]triazolo[1,5‑a]pyrimidine core is a literature‑validated starting point, and the 7‑ethyl‑6‑methyl derivative offers an underexplored substitution pattern for novel IP generation.

• [1] Kawaguchi, M., Minami, S., Ieda, N., & Nakagawa, H. (2024). [1,2,4]Triazolo[1,5-a]pyrimidine derivatives: Structure-activity relationship study leading to highly selective ENPP1 inhibitors. Read by QxMD (Abstract). https://read.qxmd.com/read/38851358 (accessed 2025). View Source

Recommended Application Scenarios

SAR Exploration at the 7-Position

Medicinal chemistry teams pursuing novel ENPP1 inhibitors, kinase inhibitors, or phosphodiesterase modulators can use 7‑ethyl‑6‑methyl‑4H,5H,6H,7H‑[1,2,4]triazolo[1,5‑a]pyrimidine as a fragment for systematic SAR studies. The 7‑ethyl substitution provides a defined alkyl vector that can be compared head‑to‑head with 7‑H, 7‑methyl, or 7‑benzyl analogs to probe hydrophobic pocket tolerance, as outlined in the ENPP1 inhibitor series . The ≥95 % purity ensures consistency across multiple parallel synthesis batches .

Freedom-to-Operate Analysis for Neurological Indications

Intellectual property teams evaluating triazolopyrimidine‑based neurological agents should include the 7‑ethyl‑6‑methyl compound in their landscape analysis. Patent WO1995010521A1 explicitly covers 7‑alkyl‑6‑alkyl substituted triazolo[1,5‑a]pyrimidines for epilepsy, stroke, and traumatic brain injury, making this specific substitution pattern a relevant comparative example for FTO opinions and prior‑art searches [1].

Computational Docking with Defined Alkyl Vector

Computational chemists can employ 7‑ethyl‑6‑methyl‑4H,5H,6H,7H‑[1,2,4]triazolo[1,5‑a]pyrimidine as a reference ligand for docking or molecular dynamics simulations where the 7‑position alkyl group probes a specific sub‑pocket. The distinct topology compared with the 2‑ethyl isomer makes it suitable for validating scoring functions that discriminate between positional isomers.

Application

Selection Property

Validation Focus

SAR exploration at 7-position

7-ethyl substitution vector

Hydrophobic pocket tolerance profiling

IP landscape analysis (neurological)

Distinct 7-ethyl-6-methyl entity

Patent scope alignment review

Computational docking reference

Positional isomer topology

Scoring function discrimination

• [1] WO1995010521A1 – Therapeutic agents. Google Patents, 1994. https://patents.google.com/patent/WO1995010521A1/en View Source